Cas no 1657031-62-3 (Pyridine, 3-chloro-2-(tributylstannyl)-5-(trifluoromethyl)-)
Pyridine, 3-chloro-2-(tributylstannyl)-5-(trifluoromethyl)-, is a specialized organotin compound used primarily in cross-coupling reactions, such as Stille couplings, due to its reactive tributylstannyl group. The presence of both chloro and trifluoromethyl substituents enhances its utility in constructing complex heterocyclic frameworks, particularly in pharmaceutical and agrochemical synthesis. The electron-withdrawing trifluoromethyl group improves stability and reactivity in selective transformations, while the chloro substituent offers additional functionalization opportunities. This compound is valued for its compatibility with various catalytic systems and its ability to facilitate the introduction of trifluoromethylated pyridine motifs, which are increasingly important in medicinal chemistry. Proper handling under inert conditions is recommended due to the sensitivity of the stannyl moiety.
1657031-62-3 structure
Product Name:Pyridine, 3-chloro-2-(tributylstannyl)-5-(trifluoromethyl)-
CAS No:1657031-62-3
MF:C18H29ClF3NSn
MW:470.587774038315
CID:6025633
PubChem ID:131748311
Update Time:2025-10-29
Pyridine, 3-chloro-2-(tributylstannyl)-5-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 3-chloro-2-(tributylstannyl)-5-(trifluoromethyl)-
- 3-Chloro-2-(tributylstannyl)-5-(trifluoromethyl)pyridine
- 1657031-62-3
- tributyl-[3-chloro-5-(trifluoromethyl)-2-pyridyl]stannane
- C(CCC)[Sn](C1=NC=C(C=C1Cl)C(F)(F)F)(CCCC)CCCC
- EN300-7355749
- tributyl-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]stannane
-
- Inchi: 1S/C6H2ClF3N.3C4H9.Sn/c7-5-1-4(2-11-3-5)6(8,9)10;3*1-3-4-2;/h1-2H;3*1,3-4H2,2H3;
- InChI Key: WIPPAIBUBQXBGZ-UHFFFAOYSA-N
- SMILES: C1([Sn](CCCC)(CCCC)CCCC)=NC=C(C(F)(F)F)C=C1Cl
Computed Properties
- Exact Mass: 471.096265g/mol
- Monoisotopic Mass: 471.096265g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 10
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- Boiling Point: 398.9±52.0 °C(Predicted)
- pka: 0.49±0.39(Predicted)
Pyridine, 3-chloro-2-(tributylstannyl)-5-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7355749-0.05g |
3-chloro-2-(tributylstannyl)-5-(trifluoromethyl)pyridine |
1657031-62-3 | 95% | 0.05g |
$315.0 | 2023-05-29 | |
| Enamine | EN300-7355749-0.1g |
3-chloro-2-(tributylstannyl)-5-(trifluoromethyl)pyridine |
1657031-62-3 | 95% | 0.1g |
$470.0 | 2023-05-29 | |
| Enamine | EN300-7355749-0.25g |
3-chloro-2-(tributylstannyl)-5-(trifluoromethyl)pyridine |
1657031-62-3 | 95% | 0.25g |
$672.0 | 2023-05-29 | |
| Enamine | EN300-7355749-0.5g |
3-chloro-2-(tributylstannyl)-5-(trifluoromethyl)pyridine |
1657031-62-3 | 95% | 0.5g |
$1058.0 | 2023-05-29 | |
| Enamine | EN300-7355749-1.0g |
3-chloro-2-(tributylstannyl)-5-(trifluoromethyl)pyridine |
1657031-62-3 | 95% | 1g |
$1357.0 | 2023-05-29 | |
| Enamine | EN300-7355749-2.5g |
3-chloro-2-(tributylstannyl)-5-(trifluoromethyl)pyridine |
1657031-62-3 | 95% | 2.5g |
$2660.0 | 2023-05-29 | |
| Enamine | EN300-7355749-5.0g |
3-chloro-2-(tributylstannyl)-5-(trifluoromethyl)pyridine |
1657031-62-3 | 95% | 5g |
$3935.0 | 2023-05-29 | |
| Enamine | EN300-7355749-10.0g |
3-chloro-2-(tributylstannyl)-5-(trifluoromethyl)pyridine |
1657031-62-3 | 95% | 10g |
$5837.0 | 2023-05-29 | |
| 1PlusChem | 1P028ON5-50mg |
3-chloro-2-(tributylstannyl)-5-(trifluoromethyl)pyridine |
1657031-62-3 | 95% | 50mg |
$452.00 | 2024-06-19 | |
| 1PlusChem | 1P028ON5-100mg |
3-chloro-2-(tributylstannyl)-5-(trifluoromethyl)pyridine |
1657031-62-3 | 95% | 100mg |
$643.00 | 2024-06-19 |
Pyridine, 3-chloro-2-(tributylstannyl)-5-(trifluoromethyl)- Related Literature
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Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
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Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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